Cas no 2411199-84-1 (2-(prop-2-enamido)-3-(thiolan-3-yl)propanoic acid)

• Product Name: 2-(prop-2-enamido)-3-(thiolan-3-yl)propanoic acid
• CAS No: 2411199-84-1
• MF: C₁₀H₁₅NO₃S
• MW: 229.296001672745
• CID: 5379777
• PubChem ID: 165837627
• Update Time: 2025-10-28

2-(prop-2-enamido)-3-(thiolan-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Tetrahydro-α-[(1-oxo-2-propen-1-yl)amino]-3-thiophenepropanoic acid
• 2-(prop-2-enamido)-3-(thiolan-3-yl)propanoic acid

• Inchi： 1S/C10H15NO3S/c1-2-9(12)11-8(10(13)14)5-7-3-4-15-6-7/h2,7-8H,1,3-6H2,(H,11,12)(H,13,14)
• InChI Key： YVTYKYHCDLQZMV-UHFFFAOYSA-N
• SMILES： C1SCCC1CC(NC(=O)C=C)C(O)=O

Experimental Properties

• Density: 1.220±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 494.4±41.0 °C(Predicted)
• pka: 3.59±0.10(Predicted)

Additional information on 2-(prop-2-enamido)-3-(thiolan-3-yl)propanoic acid

Professional Introduction to Compound with CAS No. 2411199-84-1 and Product Name: 2-(prop-2-enamido)-3-(thiolan-3-yl)propanoic acid

The compound with the CAS number 2411199-84-1 and the product name 2-(prop-2-enamido)-3-(thiolan-3-yl)propanoic acid represents a significant advancement in the field of chemical and biomedical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The molecular structure of this compound incorporates both amide and thiolan rings, which are known for their versatility in forming stable interactions with biological targets.

Recent studies have highlighted the importance of 2-(prop-2-enamido)-3-(thiolan-3-yl)propanoic acid in the design of novel pharmacological agents. The presence of the prop-2-enamido group suggests a high degree of reactivity, which can be exploited for the development of bioactive molecules. Furthermore, the thiolan moiety introduces a sulfur-rich environment that is conducive to forming hydrogen bonds and other non-covalent interactions with biological macromolecules. These features make the compound a promising candidate for further investigation in the context of medicinal chemistry.

In the realm of drug discovery, the ability to modulate biological pathways through precise molecular interactions is paramount. The structural attributes of CAS No. 2411199-84-1 position it as a versatile scaffold for the synthesis of small-molecule inhibitors and activators. For instance, researchers have been exploring its potential in targeting enzymes involved in inflammatory pathways, where its dual functionality allows for selective binding and modulation. This has led to preliminary findings suggesting its efficacy in reducing inflammation without significant off-target effects.

One of the most intriguing aspects of this compound is its potential application in regenerative medicine. The amide group can serve as a recognition motif for binding to specific extracellular matrix components, while the thiolan ring can interact with cellular receptors involved in tissue repair. Such dual-targeting capabilities are increasingly sought after in modern therapeutic strategies, where precision and specificity are key to minimizing side effects and maximizing therapeutic outcomes.

Moreover, the chemical stability of CAS No. 2411199-84-1 under various conditions has been a subject of extensive investigation. Studies have demonstrated that this compound retains its structural integrity under both acidic and alkaline environments, as well as during prolonged storage periods. This stability is crucial for its practical application in pharmaceutical formulations, ensuring that it remains effective throughout its shelf life. Additionally, its solubility profile has been optimized for various administration routes, making it suitable for oral, intravenous, or topical delivery systems.

The synthesis of 2-(prop-2-enamido)-3-(thiolan-3-yl)propanoic acid involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic methodologies have enabled researchers to streamline these processes, making large-scale production more feasible. Techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been particularly effective in constructing the complex core structure of this compound efficiently.

In terms of biological activity, preliminary assays have revealed that CAS No. 2411199-84-1 exhibits inhibitory effects on certain kinases associated with cancer progression. The amide group interacts with the active site of these kinases, disrupting their function and thereby inhibiting tumor growth. While further research is needed to fully understand its mechanism of action and potential side effects, these initial findings are promising and warrant further exploration.

The role of computational chemistry in optimizing the properties of this compound cannot be overstated. Molecular modeling techniques have been employed to predict how 2-(prop-2-enamido)-3-(thiolan-3-yl)propanoic acid interacts with biological targets at an atomic level. These simulations have provided valuable insights into how modifications to its structure could enhance its potency or selectivity. By leveraging computational tools alongside experimental data, researchers can accelerate the drug discovery process significantly.

Future directions for research on CAS No. 2411199-84-1 include exploring its potential in treating neurodegenerative diseases such as Alzheimer’s and Parkinson’s. The sulfur-rich thiolan ring has shown promise in chelating metal ions that are implicated in these conditions, while the amide group can interact with amyloid-beta plaques or tau proteins respectively. Such applications would require additional preclinical studies to validate their efficacy and safety profiles before moving into human trials.

The environmental impact of synthesizing and utilizing product name: 2-(prop-2-enamido)-3-(thiolan-3-yl)propanoic acid is also an important consideration. Efforts are being made to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. By incorporating principles from green chemistry into its production process, manufacturers can ensure that this compound contributes positively to both scientific progress and environmental sustainability.

In conclusion,CAS No. 2411199-84-1 represents a compelling example of how innovative molecular design can lead to novel therapeutic agents with significant biomedical applications. Its unique structural features offer multiple opportunities for interaction with biological targets while maintaining chemical stability under various conditions—a critical requirement for any viable pharmaceutical candidate.